Cas no 1048344-67-7 (2-Bromo-N-(4-chlorophenyl)aniline)

• Product Name: 2-Bromo-N-(4-chlorophenyl)aniline
• CAS No: 1048344-67-7
• MF: C₁₂H₉BrClN
• MW: 282.563561201096
• CID: 5075559
• Update Time: 2026-03-01

2-Bromo-N-(4-chlorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-chlorophenyl)aniline
• 2-bromo-N-(4-chlorophenyl)benzeneamine

• Inchi： 1S/C12H9BrClN/c13-11-3-1-2-4-12(11)15-10-7-5-9(14)6-8-10/h1-8,15H
• InChI Key： PSOHVIANZPOFCU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 4.8
• Topological Polar Surface Area: 12

Additional information on 2-Bromo-N-(4-chlorophenyl)aniline

Comprehensive Overview of 2-Bromo-N-(4-chlorophenyl)aniline (CAS No. 1048344-67-7): Properties, Applications, and Industry Insights

2-Bromo-N-(4-chlorophenyl)aniline (CAS No. 1048344-67-7) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This halogenated aniline derivative features a bromine substituent at the 2-position and a 4-chlorophenyl group attached to the nitrogen atom, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₉BrClN, and precise structure have been extensively characterized to support applications in drug discovery and material science.

In recent years, the demand for halogenated anilines like 2-Bromo-N-(4-chlorophenyl)aniline has surged due to their utility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecules in medicinal chemistry. Researchers frequently search for "CAS 1048344-67-7 supplier" or "2-Bromo-N-(4-chlorophenyl)aniline synthesis," reflecting its importance in developing kinase inhibitors and antimicrobial agents. The compound’s electron-withdrawing properties also make it relevant in designing organic semiconductors and OLED materials.

From a regulatory standpoint, 2-Bromo-N-(4-chlorophenyl)aniline is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its bromine and chlorine substituents necessitate careful storage away from reactive metals. Environmental persistence studies highlight its moderate biodegradability, aligning with industry trends toward "green chemistry alternatives." Analytical methods such as HPLC and GC-MS are commonly employed for purity verification, addressing user queries like "CAS 1048344-67-7 purity analysis."

The compound’s thermal stability (decomposing above 200°C) and solubility profile (soluble in DMSO, acetone) are frequently cited in technical datasheets. These properties cater to applications in "high-throughput screening" and "combinatorial chemistry," where reproducibility is critical. Notably, patent literature reveals its use in optimizing heterocyclic scaffolds for neurodegenerative disease therapeutics—a hotspot in 2024 biomedical research.

Market analyses indicate growing procurement of CAS 1048344-67-7 by contract research organizations (CROs) in Asia-Pacific regions, driven by outsourcing trends in drug development. Suppliers often emphasize "custom synthesis services" for derivatives, responding to demand for tailored building blocks. Storage recommendations typically include amber vials under inert gas to prevent oxidative degradation, a detail crucial for long-term stability in inventory management.

Emerging applications of 2-Bromo-N-(4-chlorophenyl)aniline include its role in photocatalytic systems, where its aryl halide moiety participates in radical reactions. This aligns with academic interest in "C-H activation methodologies"—a trending topic in synthetic chemistry forums. Computational studies leveraging DFT calculations further explore its reactivity patterns, providing insights for reaction optimization.

In summary, 2-Bromo-N-(4-chlorophenyl)aniline (CAS No. 1048344-67-7) exemplifies the intersection of traditional organic synthesis and modern pharmaceutical innovation. Its versatility continues to inspire research across multiple disciplines, from small-molecule therapeutics to advanced material engineering, while adhering to evolving safety and sustainability standards.